Cas no 2305255-21-2 (8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol
• CAS No: 2305255-21-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5935276
• PubChem ID: 138987693
• Update Time: 2025-05-20

8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol
• {8-oxa-1-azaspiro[4.5]decan-3-yl}methanol
• Z3617026809
• EN300-6762650
• 2305255-21-2

• Inchi： 1S/C9H17NO2/c11-7-8-5-9(10-6-8)1-3-12-4-2-9/h8,10-11H,1-7H2
• InChI Key： JXAVEFFTHCFRPE-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CO)CN2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol

8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol: A Comprehensive Overview

The compound with CAS No. 2305255-21-2, commonly referred to as 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol, is a unique chemical entity that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the spirocyclic class of molecules, characterized by two rings joined by a single atom, in this case, the oxygen atom at position 8. The spiro structure imparts distinctive electronic and steric properties, making it a subject of interest for both academic and industrial research.

8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol exhibits a complex molecular architecture that includes an azaspiro ring system. The presence of nitrogen (aza) within the spiro framework introduces additional functionality, enhancing its potential for applications in drug design and catalysis. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and enzyme inhibitors.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations while retaining its spirocyclic core. Researchers have demonstrated that 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol can serve as a precursor for the synthesis of more intricate molecules with enhanced pharmacological profiles. For instance, its methanol group can be readily modified to introduce substituents that improve bioavailability or target specificity.

From a structural standpoint, the compound's spiro arrangement provides a rigid yet flexible framework that facilitates molecular recognition and binding interactions. This property has been exploited in the design of receptors for molecular recognition and sensing applications. Recent advancements in supramolecular chemistry have leveraged this feature to create self-assembling systems capable of selective guest-host interactions.

The synthesis of 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol involves a multi-step process that typically begins with the preparation of an appropriate spirocyclic precursor. Modern methodologies emphasize the use of environmentally friendly reagents and catalytic systems to minimize waste and improve efficiency. For example, transition metal-catalyzed coupling reactions have been employed to construct the azaspiro ring system with high precision.

Recent research has also focused on understanding the physical and chemical properties of this compound under various conditions. Studies conducted at different temperatures and pressures have revealed insights into its thermal stability, solubility, and reactivity patterns. These findings are crucial for optimizing its use in industrial processes and ensuring safe handling practices.

In terms of applications, 8-Oxa-1-azaspiro[4.5]decan-3-ylmethanol has shown promise in the development of advanced materials such as stimuli-responsive polymers and liquid crystals. Its unique electronic configuration allows for fine-tuning of material properties, making it a valuable component in next-generation technologies.

Looking ahead, ongoing investigations aim to explore the potential of this compound in biotechnology and nanotechnology. Its ability to form stable complexes with metal ions suggests applications in catalysis and drug delivery systems. Furthermore, efforts are underway to harness its structural versatility for creating novel scaffolds in combinatorial chemistry.

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-3-yli-methanol stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new facets of its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.